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Compound of Interest

Compound Name: Anilazine

Cat. No.: B1666039 Get Quote

Essential Safety and Handling Guide for
Anilazine
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides

immediate, essential safety and logistical information for the handling of Anilazine, a fungicide,

with a focus on personal protective equipment (PPE), operational plans, and disposal

procedures.

Health Hazard Information
Anilazine is classified as a substance that can cause skin and serious eye irritation.[1][2] It

may also cause irritation to the gastrointestinal and respiratory tracts.[3][4] While it has low

acute toxicity via oral and dermal routes, it is considered fatal if inhaled.[2] It is crucial to avoid

the creation of dust when handling the solid form.[2] Anilazine is also very toxic to aquatic life

with long-lasting effects.[1][2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling Anilazine.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face
Safety glasses with side-

shields or goggles

Must conform to EN166 or

NIOSH approved standards.[1]

Skin
Chemical-resistant gloves and

impervious clothing

Wear protective gloves and

clothing to prevent skin

contact.[1][2] A chemical-

resistant apron is

recommended when mixing,

loading, or cleaning

equipment.[5]

Respiratory NIOSH-approved respirator

For enclosed areas: Use a

respirator with an organic

vapor-removing cartridge and

a pre-filter for pesticides

(NIOSH approval prefix TC-

23C), a canister approved for

pesticides (NIOSH approval

prefix TC-14G), or a respirator

with an organic vapor (OV)

cartridge or canister with any

N, R, or P pre-filter.[5] For

weighing and diluting neat

chemical: A NIOSH-approved

half-face respirator with an

organic vapor/acid gas

cartridge and a dust/mist filter

is recommended.[3] For

outdoor exposures: A dust/mist

filtering respirator (NIOSH

approval prefix TC-21C) or a

NIOSH-approved respirator

with any N, R, or P filter is

suitable.[5]
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Footwear
Chemical-resistant footwear

plus socks

To protect against accidental

spills.[5]

Headgear Chemical-resistant headgear
Recommended for overhead

exposure scenarios.[5]

Quantitative Safety Data
The following table provides key quantitative data related to the safe handling of Anilazine.

Parameter Value Reference

Oral LD50 (Rat) >4000 mg/kg [1]

Dermal LD50 (Rat) >5000 mg/kg [1]

Inhalation LC50 (Rat) >0.25 mg/l air (aerosol)/4 hr [1]

Water Solubility Insoluble [3][4][6]

Log Kow (Octanol-water

partition coefficient)
3.88 [1]

Specific Gravity 1.8 at 20 °C [2]

Standard Operating Procedures
Handling and Storage:

Wash hands thoroughly after handling and before breaks.[1][6]

Use only in a well-ventilated area or outdoors.[2]

Avoid generating dust.[2]

Store in a tightly closed container in a locked, well-ventilated place.[2]

Anilazine is incompatible with oils and alkalis and is slightly corrosive to metals.[1][4]

Spill Response Protocol:
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In the event of a spill, follow these steps to ensure safe cleanup and containment.

Isolate the Area: Immediately isolate the spill or leak area for at least 25 meters (75 feet) for

solids.[4]

Remove Ignition Sources: If applicable, remove all sources of ignition from the area.[4]

Dampen the Spill: For small spills, dampen the solid material with 60-70% methanol to

prevent dust from becoming airborne.[3][4]

Contain and Collect: Transfer the dampened material to a suitable, labeled container for

disposal.[3][4] Use absorbent paper dampened with methanol to clean up any remaining

residue.[3][4]

Decontaminate: Wash the contaminated surfaces with 60-70% methanol followed by a soap

and water solution.[4]

Dispose of Waste: Seal all contaminated clothing and absorbent materials in a vapor-tight

plastic bag for eventual disposal according to regulations.[4]

Disposal Plan
Proper disposal of Anilazine and its containers is crucial to prevent environmental

contamination.

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[2][7]

The material may be sent to a licensed chemical destruction facility.[1]

Do not allow the material to enter sewer systems or waterways.[2]

Empty containers may retain product residues and should be handled as hazardous waste.

They should be taken to an approved waste handling site for recycling or disposal.[2]

Experimental Protocols Workflow
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Caption: A workflow diagram illustrating the key steps for safely handling Anilazine in a

laboratory setting.
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Click to download full resolution via product page

Caption: A decision pathway for responding to an Anilazine spill, outlining steps for small and

large incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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